4-[3-(2,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]-1-(3,4-dimethylbenzenesulfonyl)piperidine

• IUPAC Name: 3-(2,4-dimethoxyphenyl)-5-[1-(3,4-dimethylphenyl)sulfonylpiperidin-4-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C23H27N3O5S/c1-15-5-7-19(13-16(15)2)32(27,28)26-11-9-17(10-12-26)23-24-22(25-31-23)20-8-6-18(29-3)14-21(20)30-4/h5-8,13-14,17H,9-12H2,1-4H3
• InChI Key: DJFQIBFNXGGGKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCC(CC2)C3=NC(=NO3)C4=C(C=C(C=C4)OC)OC)C
• Molecular Formula: C23H27N3O5S
• Molecular Weight: 457.5 g/mol

Description

The compound is a complex organic molecule with several functional groups, including a 1,2,4-oxadiazole ring, a piperidine ring, and sulfonyl, dimethoxyphenyl groups. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The 1,2,4-oxadiazole and piperidine rings would contribute to the rigidity of the molecule, while the sulfonyl and dimethoxyphenyl groups could influence its polarity and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For example, the 1,2,4-oxadiazole ring is known to participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility could be affected by the polar sulfonyl and dimethoxyphenyl groups.

Scientific Research Applications

Organic Synthesis and Catalysis

The compound has been studied as part of new catalytic protocols for sustainable organic synthesis. Researchers have employed ionic organic solids, such as 1,3-bis(carboxymethyl)imidazolium chloride , as a catalyst for the Michael addition of N-heterocycles to chalcones. This methodology allowed the preparation of the potential bioactive compound 1-(3,4-dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one with moderate yield. .

Muscle Relaxant and Medicinal Chemistry

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Biological Effects and Bioactive Compounds

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Aza-Michael Reaction and Atom-Efficient Synthesis

The aza-Michael reaction, a powerful synthetic tool, provides access to β-aminocarbonyl derivatives—valuable precursors for bioactive compounds. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, some 1,2,4-oxadiazole derivatives have been studied for their anticancer activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The future research directions would depend on the findings from initial studies on this compound. Given the interesting structure of this compound, it could be explored for potential applications in various fields, such as medicinal chemistry.